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A note on nomenclature: Initial searches for "LCS3C protein" did not yield specific results,

suggesting a possible typographical error. Based on related search outcomes and the

functional context of typical protein research, this guide focuses on the Solute Carrier Family 3

Member 2 (SLC3A2) protein, also known as CD98 heavy chain (CD98hc) or 4F2 heavy chain

(4F2hc). This well-characterized protein is a crucial component of heterodimeric amino acid

transporters and is deeply involved in cellular signaling, making it a relevant subject for

researchers, scientists, and drug development professionals.

Introduction to SLC3A2
SLC3A2 is a type II transmembrane glycoprotein that functions as the heavy chain for several

light chain amino acid transporters, including SLC7A5 (LAT1) and SLC7A11 (xCT). This

heterodimerization is essential for the proper localization and function of the transporter

complexes, which mediate the uptake of essential amino acids and are implicated in a variety

of physiological and pathological processes, including cell growth, immune response, and

cancer.[1][2][3] Given its central role in cellular metabolism and signaling, understanding the

cross-species conservation and functional divergence of SLC3A2 is critical for translational

research and drug development.

Cross-Species Sequence Comparison of SLC3A2
A comparative analysis of SLC3A2 protein sequences across different species reveals a high

degree of conservation, particularly in the transmembrane and cytoplasmic domains,
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underscoring its fundamental biological importance. The following table summarizes the protein

sequence identity of SLC3A2 orthologs relative to the human sequence.

Species
Common
Name

UniProt
Accession

Sequence
Length (Amino
Acids)

% Identity to
Human

Homo sapiens Human P08195 630 100%

Mus musculus Mouse P10852 631 77.8%

Rattus

norvegicus
Rat P35837 631 77.2%

Danio rerio Zebrafish Q6DGS9 626 55.1%

Drosophila

melanogaster
Fruit Fly Q9V9I9 678 33.5%

Data sourced from UniProt. Sequence alignments were performed using the Clustal Omega

tool.

The high sequence identity among mammals suggests a largely conserved function. The lower

identity in zebrafish and fruit fly indicates greater evolutionary divergence, which may translate

to functional differences, providing valuable insights for developmental and comparative biology

studies.

Functional Comparison of SLC3A2 Across Species
SLC3A2's primary role as a chaperone for amino acid transporters is conserved across

species. However, the specific light chain partnerships and the nuances of its involvement in

signaling pathways can vary.

Amino Acid Transport
In mammals, SLC3A2 forms heterodimers with at least six different SLC7 family light chains,

facilitating the transport of a wide range of amino acids.[4] For instance, the SLC3A2/SLC7A5

complex is a primary transporter of large neutral amino acids like leucine, which is crucial for

mTORC1 activation and cell growth.[5] The SLC3A2/SLC7A11 complex, on the other hand,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=6520
https://peakproteins.com/wp-content/uploads/2022/06/PPP_Western-Blotting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5847662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mediates the exchange of cystine and glutamate, playing a key role in cellular redox

homeostasis.[6] While the fundamental transport function is conserved, the specific expression

patterns and regulatory mechanisms of these complexes can differ between species and

tissues.

Signaling Pathways
SLC3A2 is a critical node in several signaling pathways that regulate cell proliferation, survival,

and migration.

SLC3A2 directly interacts with the cytoplasmic tails of β1 integrins, modulating integrin-

dependent signaling.[7] This interaction is crucial for cell adhesion, spreading, and migration.

The conservation of the integrin-binding motif in SLC3A2 across vertebrate species suggests

that this is a fundamental and evolutionarily ancient function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b5847662?utm_src=pdf-body-img
https://www.benchchem.com/product/b5847662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5847662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]

2. uniprot.org [uniprot.org]

3. genecards.org [genecards.org]

4. SLC3A2 solute carrier family 3 member 2 [Homo sapiens (human)] - Gene - NCBI
[ncbi.nlm.nih.gov]

5. peakproteins.com [peakproteins.com]

6. mdpi.com [mdpi.com]

7. pure.korea.ac.kr [pure.korea.ac.kr]

To cite this document: BenchChem. [Cross-Species Analysis of the SLC3A2 Protein: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5847662#cross-species-analysis-of-the-lcs3c-
protein-sequence-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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